Cas no 66883-93-0 ((4-Pyrrolidin-1-ylbenzylidene)malononitrile)

(4-Pyrrolidin-1-ylbenzylidene)malononitrile structure
66883-93-0 structure
Product Name:(4-Pyrrolidin-1-ylbenzylidene)malononitrile
CAS No:66883-93-0
MF:C14H13N3
MW:223.273122549057
CID:1713164
PubChem ID:963287
Update Time:2025-04-21

(4-Pyrrolidin-1-ylbenzylidene)malononitrile Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [[4-(1-pyrrolidinyl)phenyl]methylene]-
    • 2-[(4-pyrrolidin-1-ylphenyl)methylidene]propanedinitrile
    • STK055859
    • SMR000288435
    • CHEMBL1574247
    • propanedinitrile, 2-[[4-(1-pyrrolidinyl)phenyl]methylene]-
    • AKOS000592766
    • 2-(4-(Pyrrolidin-1-yl)benzylidene)malononitrile
    • HMS2715D16
    • CS-0326687
    • (4-pyrrolidin-1-ylbenzylidene)malononitrile
    • 66883-93-0
    • HMS1689E06
    • [4-(pyrrolidin-1-yl)benzylidene]propanedinitrile
    • DTXSID70359431
    • SR-01000326453-1
    • MLS000706383
    • SR-01000326453
    • NFYMRPGLBPFTAL-UHFFFAOYSA-N
    • 2-{[4-(PYRROLIDIN-1-YL)PHENYL]METHYLIDENE}PROPANEDINITRILE
    • (4-Pyrrolidin-1-ylbenzylidene)malononitrile
    • Inchi: 1S/C14H13N3/c15-10-13(11-16)9-12-3-5-14(6-4-12)17-7-1-2-8-17/h3-6,9H,1-2,7-8H2
    • InChI Key: NFYMRPGLBPFTAL-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(/C=C(\C#N)/C#N)=CC=2)CCCC1

Computed Properties

  • Exact Mass: 223.11109
  • Monoisotopic Mass: 223.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • PSA: 50.82

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